![molecular formula C15H25N5O3 B2940437 7-isobutyl-8-((3-methoxypropyl)amino)-1,3-dimethyl-1H-purine-2,6(3H,7H)-dione CAS No. 941917-05-1](/img/structure/B2940437.png)
7-isobutyl-8-((3-methoxypropyl)amino)-1,3-dimethyl-1H-purine-2,6(3H,7H)-dione
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
7-isobutyl-8-((3-methoxypropyl)amino)-1,3-dimethyl-1H-purine-2,6(3H,7H)-dione, commonly known as IB-MECA, is a synthetic purine nucleoside analog that belongs to the class of selective adenosine A3 receptor agonists. It was first synthesized in the late 1990s and has since been extensively studied for its potential therapeutic applications in various diseases.
Scientific Research Applications
Structure and Chemical Behavior
Research has explored the structure and regioselectivity in the alkylation of purine derivatives, highlighting how substituents affect chemical reactions. For example, Geen, Grinter, Kincey, and Jarvest (1990) investigated the effect of the C-6 substituent on the regioselectivity of N-alkylation of 2-aminopurines, finding that the ratio of N-9 to N-7 alkylated products varied significantly depending on the nature of the substituent, indicating the influence of resonance and lipophilicity parameters (Geen, Grinter, Kincey, & Jarvest, 1990).
Potential Applications in Polymerization and Material Science
Kanazawa (2003) described the crystal structure of 4-isobutyl-1,3-oxazolidine-2,5-dione, a compound with potential implications in polymerization processes, suggesting its utility in understanding the solid-state polymerization of amino acid N-carboxy anhydrides (Kanazawa, 2003).
Reactivity and Derivatization Studies
The reactivity of purine derivatives under various conditions has been explored to understand their potential in synthesizing new compounds. Ueda et al. (2001) studied the oxidation of 7,8-diaminotheophylline and its reactions with alcohols and amines, revealing pathways to synthesize diverse purine-based derivatives, which may inform the reactivity and potential derivatization strategies for similar compounds (Ueda, Yatsuzuka, Nagai, Okada, Takeichi, Segi, & Sakakibara, 2001).
Analgesic Properties of Purine Derivatives
The analgesic activity of purine derivatives has been a subject of pharmacological interest. Zygmunt et al. (2015) discovered significant analgesic and anti-inflammatory effects in a series of 8-methoxy-1,3-dimethyl-2,6-dioxo-purin-7-yl derivatives, suggesting the potential therapeutic applications of these compounds (Zygmunt, Chłoń-Rzepa, Sapa, & Pawłowski, 2015).
Mechanism of Action
Target of Action
The primary target of MFCD09246984, also known as Efprezimod alfa , is currently unknown. It was originally developed as a biological immunomodulator to address graft-versus-host disease in stem cell transplantation in leukemia patients .
Mode of Action
Efprezimod alfa has protective abilities against inflammatory mediators and potential to reduce lung pathology associated with pneumonia . The specific mechanisms by which it works are currently unknown .
Properties
IUPAC Name |
8-(3-methoxypropylamino)-1,3-dimethyl-7-(2-methylpropyl)purine-2,6-dione |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H25N5O3/c1-10(2)9-20-11-12(17-14(20)16-7-6-8-23-5)18(3)15(22)19(4)13(11)21/h10H,6-9H2,1-5H3,(H,16,17) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ISNZNTDFHWIGEJ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)CN1C2=C(N=C1NCCCOC)N(C(=O)N(C2=O)C)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H25N5O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
323.39 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.